Cas no 138969-53-6 ((s)-Thiomorpholin-3-ylmethanol)

(s)-Thiomorpholin-3-ylmethanol structure
138969-53-6 structure
Product Name:(s)-Thiomorpholin-3-ylmethanol
CAS No:138969-53-6
MF:C5H11NOS
MW:133.211940050125
CID:3165890
PubChem ID:73012301
Update Time:2025-04-21

(s)-Thiomorpholin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (s)-thiomorpholin-3-ylmethanol
    • 138969-53-6
    • (s)-Thiomorpholin-3-ylmethanol
    • Inchi: 1S/C5H11NOS/c7-3-5-4-8-2-1-6-5/h5-7H,1-4H2/t5-/m0/s1
    • InChI Key: MXFNPNPWOIRFCE-YFKPBYRVSA-N
    • SMILES: S1CCN[C@@H](CO)C1

Computed Properties

  • Exact Mass: 133.05613515Da
  • Monoisotopic Mass: 133.05613515Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 69.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 57.6Ų
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